Cas no 129594-95-2 (1,2,4-Oxadiazol-3-amine,5-(2-piperazinyl)-)
129594-95-2 structure
Product Name:1,2,4-Oxadiazol-3-amine,5-(2-piperazinyl)-
CAS No:129594-95-2
MF:C6H11N5O
MW:169.184439897537
CID:102914
PubChem ID:14742609
Update Time:2025-04-18
1,2,4-Oxadiazol-3-amine,5-(2-piperazinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Oxadiazol-3-amine,5-(2-piperazinyl)-
- 5-PIPERAZIN-2-YL-1,2,4-OXADIAZOL-3-AMINE
- 1,2,4-Oxadiazol-3-amine,5-(2-piperazinyl)-(9CI)
- DTXSID10563510
- 5-(Piperazin-2-yl)-1,2,4-oxadiazol-3-amine
- CHEMBL328458
- 129594-95-2
-
- Inchi: 1S/C6H11N5O/c7-6-10-5(12-11-6)4-3-8-1-2-9-4/h4,8-9H,1-3H2,(H2,7,11)
- InChI Key: PZNDFGOGQSGMPH-UHFFFAOYSA-N
- SMILES: O1C(C2CNCCN2)=NC(N)=N1
Computed Properties
- Exact Mass: 169.09653
- Monoisotopic Mass: 169.09635999g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 89Ų
Experimental Properties
- PSA: 89
1,2,4-Oxadiazol-3-amine,5-(2-piperazinyl)- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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